Cas no 2379321-31-8 (1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene)

• Product Name: 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene
• CAS No: 2379321-31-8
• MF: C₁₄H₁₂BrClO
• MW: 311.601482391357
• MDL: MFCD32632082
• CID: 5075205
• Update Time: 2026-03-01

1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene

• MDL： MFCD32632082
• Inchi： 1S/C14H12BrClO/c1-10-7-12(15)13(16)8-14(10)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： ACSSQVIVKFCUBD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C)C=1)OCC1C=CC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene

1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene: A Comprehensive Overview

1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene, also known by its CAS number 2379321-31-8, is a complex aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzene ring substituted with a benzyloxy group, bromine, chlorine, and a methyl group. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis process to reduce environmental impact and improve efficiency. For instance, researchers have explored the use of microwave-assisted synthesis and green chemistry principles to synthesize this compound more sustainably.

The structural features of 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene make it an attractive candidate for applications in drug discovery and material science. The benzyloxy group contributes to the molecule's solubility and stability, while the bromine and chlorine atoms introduce reactivity that can be exploited in various chemical transformations. Recent findings suggest that this compound may serve as a precursor for the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of physical properties, 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene exhibits a high melting point due to the strong intermolecular forces arising from its aromatic system. Its solubility in organic solvents is moderate, making it suitable for use in organic reactions and chromatographic separations. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which could be useful in photonic applications.

The chemical reactivity of 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene has been extensively studied, particularly its susceptibility to nucleophilic aromatic substitution and electrophilic aromatic substitution reactions. Recent research has highlighted its potential as a building block for constructing more complex molecules with tailored functionalities. For example, substitution reactions involving the bromine atom have been used to create derivatives with enhanced bioavailability.

The environmental impact of 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene is another area of active investigation. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and develop strategies for safe disposal.

In conclusion, 1-(Benzyloxy)-4-bromo-5-chloro-2-methylbenzene is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for chemists and materials scientists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.